Cas no 1702043-35-3 (ethyl 7-methylpyrazolo1,5-apyrimidine-2-carboxylate)

• Product Name: ethyl 7-methylpyrazolo1,5-apyrimidine-2-carboxylate
• CAS No: 1702043-35-3
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5713699
• PubChem ID: 103200565
• Update Time: 2025-10-25

ethyl 7-methylpyrazolo1,5-apyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1130291
• 1702043-35-3
• Ethyl7-methylpyrazolo[1,5-a]pyrimidine-2-carboxylate
• Ethyl 7-methylpyrazolo[1,5-a]pyrimidine-2-carboxylate
• Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 7-methyl-, ethyl ester
• ethyl 7-methylpyrazolo1,5-apyrimidine-2-carboxylate

• Inchi： 1S/C10H11N3O2/c1-3-15-10(14)8-6-9-11-5-4-7(2)13(9)12-8/h4-6H,3H2,1-2H3
• InChI Key： WAWMYXXPHRUDJN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C2N=CC=C(C)N2N=1)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: -0.14±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on ethyl 7-methylpyrazolo1,5-apyrimidine-2-carboxylate

Recent Advances in the Study of Ethyl 7-methylpyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS: 1702043-35-3)

Ethyl 7-methylpyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS: 1702043-35-3) is a pyrazolopyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have explored its utility in the development of novel anticancer, anti-inflammatory, and antiviral agents, highlighting its versatility as a scaffold in pharmaceutical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural optimization of ethyl 7-methylpyrazolo[1,5-a]pyrimidine-2-carboxylate to enhance its binding affinity for cyclin-dependent kinases (CDKs). The study employed molecular docking and density functional theory (DFT) calculations to predict the compound's interactions with CDK2 and CDK4. The results demonstrated that modifications at the 7-methyl and carboxylate positions significantly influenced the compound's inhibitory activity, paving the way for the design of more potent CDK inhibitors.

Another notable advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where ethyl 7-methylpyrazolo[1,5-a]pyrimidine-2-carboxylate was used as a precursor for the synthesis of novel JAK3 inhibitors. The study highlighted the compound's role in facilitating the introduction of diverse substituents at the pyrazolopyrimidine core, enabling the discovery of selective JAK3 inhibitors with improved pharmacokinetic properties. These findings underscore the compound's potential in addressing autoimmune disorders and hematologic malignancies.

Recent synthetic methodologies have also focused on improving the efficiency of producing ethyl 7-methylpyrazolo[1,5-a]pyrimidine-2-carboxylate. A 2024 Organic Process Research & Development publication described a scalable, one-pot synthesis route utilizing microwave-assisted reactions, which reduced reaction times and increased yields compared to traditional methods. This advancement is particularly relevant for industrial-scale production, ensuring a reliable supply of the compound for further research and development.

In addition to its applications in kinase inhibition, ethyl 7-methylpyrazolo[1,5-a]pyrimidine-2-carboxylate has been explored as a building block for fluorescent probes. A 2023 study in ACS Sensors demonstrated its utility in developing turn-on probes for detecting reactive oxygen species (ROS) in live cells. The probe exhibited high selectivity and sensitivity, making it a valuable tool for studying oxidative stress-related diseases such as cancer and neurodegenerative disorders.

Despite these promising developments, challenges remain in optimizing the bioavailability and toxicity profiles of derivatives based on ethyl 7-methylpyrazolo[1,5-a]pyrimidine-2-carboxylate. Future research directions may include in vivo studies to evaluate the therapeutic efficacy and safety of these compounds, as well as further structural modifications to enhance their drug-like properties. Overall, the continued exploration of this scaffold holds great potential for advancing drug discovery in multiple therapeutic areas.